Cas no 129644-71-9 (3,5-Dimethyl-4-(trifluoromethylthio)phenol)

• Product Name: 3,5-Dimethyl-4-(trifluoromethylthio)phenol
• CAS No: 129644-71-9
• MF: C₉H₉F₃OS
• MW: 222.227371931076
• CID: 5001415
• Update Time: 2023-08-25

3,5-Dimethyl-4-(trifluoromethylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-(trifluoromethylthio)phenol

• Inchi： 1S/C9H9F3OS/c1-5-3-7(13)4-6(2)8(5)14-9(10,11)12/h3-4,13H,1-2H3
• InChI Key： OQSTYHWVYOLRBR-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C)=CC(=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• XLogP3: 4
• Topological Polar Surface Area: 45.5